2-(3,4-Dimethoxyphenyl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C24H26FN3O4/c1-30-20-10-9-16(12-21(20)31-2)14-23(29)28-11-5-6-17(15-28)13-22-26-24(27-32-22)18-7-3-4-8-19(18)25/h3-4,7-10,12,17H,5-6,11,13-15H2,1-2H3
• InChI Key: BCOOIZVMFBSMQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CC=CC=C4F)OC
• Molecular Formula: C24H26FN3O4
• Molecular Weight: 439.5 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H26FN3O4 and its molecular weight is 439.487. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : This compound is often synthesized using various chemical reactions and techniques. For instance, Govindhan et al. (2017) described a synthesis method involving click chemistry, with detailed spectroscopic characterization and analysis of thermal stability (Govindhan et al., 2017).

Biological and Pharmacological Properties

• Antileukemic Activity : Vinaya et al. (2012) synthesized and characterized derivatives of this compound and evaluated them for antileukemic activity against human leukemic cell lines, finding certain compounds showing significant in vitro potency (Vinaya et al., 2012).
• Antimicrobial and Anti-Proliferative Activities : Al-Wahaibi et al. (2021) explored the inhibitory activity of related compounds against pathogenic bacteria and fungi, as well as their anti-proliferative activity against various human carcinoma cell lines (Al-Wahaibi et al., 2021).

Structural Analysis

• Hirshfeld Surface Analysis : The use of Hirshfeld surfaces computational method is an important tool in analyzing the intercontacts in the crystal structure of such compounds. This method provides insight into the stability and molecular interactions within the compound's structure, as demonstrated in studies like those by Govindhan et al. (2017) (Govindhan et al., 2017).